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Introduction

Diglycidyl 1,2-cyclohexanedicarboxylate is a cycloaliphatic epoxy resin characterized by a
saturated cyclohexane ring. This structure imparts notable properties such as excellent weather
resistance, good electrical insulation, and rapid curing characteristics, making it a valuable
component in the formulation of advanced materials.[1] Its low viscosity and high crosslinking
density upon curing contribute to its utility in various industrial applications, including insulating
materials, coatings, and composites.[2][3] This technical guide provides an in-depth overview of
the core physical properties of Diglycidyl 1,2-cyclohexanedicarboxylate, details the
experimental protocols for their determination, and illustrates its synthesis and curing
mechanisms.

Core Physical and Chemical Properties

The physical and chemical characteristics of Diglycidyl 1,2-cyclohexanedicarboxylate are
summarized in the table below, providing a consolidated reference for its key properties.
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Property Value Source
Molecular Formula C14H2006 [4]
Molecular Weight 284.3 g/mol [4]
Appearance C.olorles§ to. light yellow, clear AISI6I]
viscous liquid
Boiling Point 200-205 °C at 2 mmHg [4105181191
Density 1.22 g/mL at 25 °C [4118]1[9]
Refractive Index n20/D 1.487 (lit.) [418119]
Solubility in Water <1 mg/mLat 16 °C [51[7]
Viscosity 300-1200 mPa-s at 25 °C [10]
Flash Point > 230 °F (> 110 °C) [4]18]

Vapor Pressure

0 mmHg at 25 °C

[4]

Experimental Protocols

The determination of the physical properties of Diglycidyl 1,2-cyclohexanedicarboxylate

requires standardized experimental procedures to ensure accuracy and reproducibility. The

following sections detail the methodologies for measuring the key properties listed above.

Boiling Point Determination (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For small sample volumes, the Thiele tube method is a common and effective

technique.

Procedure:

e A small amount of the liquid sample (less than 1 mL) is placed in a small test tube (Durham

tube).

» Acapillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.
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e The test tube assembly is attached to a thermometer.

e The entire setup is immersed in a Thiele tube containing a high-boiling point liquid, such as
mineral olil.

e The Thiele tube is gently heated, causing the air trapped in the capillary tube to expand and
exit as a stream of bubbles.

e Heating is continued until a continuous and vigorous stream of bubbles is observed.
e The heat source is then removed, and the apparatus is allowed to cool.

e The boiling point is recorded as the temperature at which the bubbling stops and the liquid is
drawn back into the capillary tube.

Density Measurement

The density of a viscous liquid can be determined using a pycnometer or by a method involving
dilution to mitigate the effects of entrapped air.

Procedure (Dilution Method):

e Accurately weigh a sample of the viscous material (Diglycidyl 1,2-
cyclohexanedicarboxylate).

o Select a suitable diluent in which the material is soluble and that has a known density.

» Mix the weighed sample with a known volume of the diluent until a homogeneous, air-free
solution is obtained.

o Use a standard weight-per-gallon cup or a pycnometer to measure the density of the
mixture.

» The density of the original viscous material can then be calculated based on the weights and
volumes of the sample, diluent, and the final mixture.

Refractive Index Measurement (Abbé Refractometer)
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The refractive index is a measure of how light propagates through a substance and is a

characteristic property. The Abbé refractometer is a common instrument for this measurement.

Procedure:

Ensure the prisms of the Abbé refractometer are clean and dry.

Calibrate the instrument using a standard sample with a known refractive index, such as
distilled water.

Place a few drops of the Diglycidyl 1,2-cyclohexanedicarboxylate sample onto the
surface of the measuring prism.

Close the prisms to spread the liquid into a thin, uniform layer.

While looking through the eyepiece, adjust the control knob to bring the boundary line
between the light and dark fields into sharp focus at the intersection of the crosshairs.

If necessary, adjust the compensator to eliminate any color fringes.

Read the refractive index value directly from the instrument's scale.

Solubility Determination

The solubility of an organic compound in water provides insight into its polarity.

Procedure:

In a small test tube, add approximately 10 mg of the solid or 2-3 drops of the liquid sample.
Add about 1 mL of distilled water to the test tube.
Vigorously shake the test tube for a short period.

Observe whether the sample dissolves completely, partially, or not at all to determine its
solubility. For quantitative measurement, the concentration of the saturated solution can be
determined.
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Viscosity Measurement (Brookfield Viscometer)

A Brookfield viscometer measures the torque required to rotate a spindle in a fluid, which is
proportional to the fluid's viscosity.

Procedure:

Select an appropriate spindle and rotational speed based on the expected viscosity of the
sample.

» Attach the spindle to the viscometer.

» Place the Diglycidyl 1,2-cyclohexanedicarboxylate sample in a suitable container and
immerse the spindle into the liquid up to the marked level.

e Level the viscometer and start the motor.
» Allow the reading to stabilize and then record the torque value from the display.

e The viscosity in centipoise (cP) or milliPascal-seconds (mPa:s) is calculated by multiplying
the dial reading by a factor corresponding to the spindle and speed used.

Chemical Synthesis and Reaction Mechanisms

Diglycidyl 1,2-cyclohexanedicarboxylate is typically synthesized through the reaction of 1,2-
cyclohexanedicarboxylic acid with epichlorohydrin. This process involves an initial ring-opening
and esterification followed by a ring-closing reaction.
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Synthesis of Diglycidyl 1,2-cyclohexanedicarboxylate.

The primary application of Diglycidyl 1,2-cyclohexanedicarboxylate is in the formation of
cross-linked polymer networks, commonly known as epoxy resins. The curing process typically
involves a reaction with a curing agent, such as a polyamine or an acid anhydride. The epoxide
rings of the Diglycidyl 1,2-cyclohexanedicarboxylate open and react with the functional
groups of the curing agent to form a rigid, three-dimensional network.
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Epoxy Resin Curing Mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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